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Compound of Interest

Compound Name: Barium permanganate

Cat. No.: B1204633 Get Quote

While barium permanganate, Ba(MnO4)2, is a known powerful oxidizing agent, its application

in materials science is notably limited and not well-documented in peer-reviewed literature. The

compound's inherent instability and reactivity pose significant challenges for its practical use in

durable materials.

Barium permanganate is a dark purple crystalline solid with a density of 3.77 g/cm³.[1][2] It is

moderately soluble in water but decomposes in alcohol.[1][3] The compound is thermally stable

up to 180°C, beyond which it undergoes a two-stage decomposition.[1][2] This decomposition

can be accelerated by irradiation with UV or X-rays.[2][4]

Due to its strong oxidizing nature, barium permanganate is highly reactive and can lead to

explosive reactions, particularly with combustible materials, organic compounds, and strong

acids like sulfuric acid.[3][4] This reactivity, coupled with its thermal instability, curtails its utility

in materials science where long-term stability and predictable behavior are paramount.

The primary documented uses of barium permanganate are as a disinfectant, in the

production of other permanganates, and as an oxidizing agent in organic synthesis.[3][4] It can

be used to convert primary and secondary alcohols to their carbonyl derivatives and aldehydes

to carboxylic acids.[4][5] In some specialized contexts, it has been explored as a precursor for

depositing manganese oxide films through thermal decomposition.[1]

It is important to distinguish barium permanganate from the more stable barium manganate

(BaMnO4). Barium manganate is a dark blue, insoluble compound that has found some use as

a pigment (manganese blue) and as a selective oxidizing agent in organic chemistry.[6][7][8]
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Research has also explored barium manganate in areas such as advanced battery systems,

environmental remediation, and the synthesis of magnetic materials and ceramics.[9][10]

In summary, there are no well-established, mainstream applications of barium permanganate
in materials science. Its utility is largely confined to laboratory-scale organic synthesis and as a

chemical intermediate, with its inherent instability being a major limiting factor for broader

applications.

Physicochemical Properties of Barium
Permanganate

Property Value

Chemical Formula Ba(MnO4)2

Molar Mass 375.198 g/mol [2]

Appearance Dark violet to brown/black crystals[1][2][3]

Density 3.77 g/cm³[1][2]

Melting Point Decomposes at 200 °C[2][3]

Solubility in Water 62.5 g/100 mL at 29 °C[1][2]

Thermal Stability Stable up to 180 °C[1][2][4]

Experimental Protocols
Given the lack of established applications in materials science, detailed experimental protocols

for this field are not available. However, protocols for its synthesis are documented.

Protocol: Synthesis of Barium Permanganate via
Disproportionation of Barium Manganate
This protocol describes a common laboratory method for synthesizing barium permanganate.

Materials:

Barium manganate (BaMnO4)
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Dilute sulfuric acid (H2SO4) or Carbon dioxide (CO2)

Distilled water

Filtration apparatus (e.g., Buchner funnel, filter paper)

Reaction vessel (e.g., beaker or flask)

Stirring apparatus

Procedure:

Prepare a suspension of barium manganate in distilled water in the reaction vessel. Due to

the low solubility of barium manganate, this reaction proceeds slowly.[2]

While stirring the suspension, slowly add dilute sulfuric acid or bubble carbon dioxide gas

through the mixture.[2] The acid facilitates the disproportionation of the manganate ion.

The reaction is as follows:

3BaMnO4 + 2H2SO4 → Ba(MnO4)2 + 2BaSO4 + MnO2 + 2H2O[2]

3BaMnO4 + 2CO2 → Ba(MnO4)2 + 2BaCO3 + MnO2[2][4]

Continue stirring for an extended period to allow the slow reaction to proceed towards

completion.

Once the reaction is complete, separate the soluble barium permanganate from the

insoluble byproducts (barium sulfate/carbonate and manganese dioxide) by filtration.

The resulting filtrate is a solution of barium permanganate. This can be used in solution or

carefully evaporated to obtain crystalline barium permanganate.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.
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Barium compounds are toxic; avoid inhalation and ingestion.

Permanganates are strong oxidizers; keep away from combustible materials.

Handle sulfuric acid with care as it is corrosive.

Logical Relationships and Workflows

Reactants
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Barium Permanganate (Ba(MnO4)2) Solution Insoluble Byproducts (BaSO4/BaCO3, MnO2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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